Cas no 62350-80-5 (Benzoic acid, 3-([1,1'-biphenyl]-4-ylphenylphosphino)-)

• Product Name: Benzoic acid, 3-([1,1'-biphenyl]-4-ylphenylphosphino)-
• CAS No: 62350-80-5
• MF: C₂₅H₁₉O₂P
• MW: 382.390927553177
• CID: 448342
• PubChem ID: 71387283
• Update Time: 2025-04-19

Benzoic acid, 3-([1,1'-biphenyl]-4-ylphenylphosphino)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-([1,1'-biphenyl]-4-ylphenylphosphino)-
• 3-[phenyl-(4-phenylphenyl)phosphanyl]benzoic acid
• DTXSID00809414
• 3-([1,1'-Biphenyl]-4-yl(phenyl)phosphino)benzoic acid
• 3-[([1,1'-Biphenyl]-4-yl)(phenyl)phosphanyl]benzoic acid
• 62350-80-5

• Inchi： 1S/C25H19O2P/c26-25(27)21-10-7-13-24(18-21)28(22-11-5-2-6-12-22)23-16-14-20(15-17-23)19-8-3-1-4-9-19/h1-18H,(H,26,27)
• InChI Key： LYGZYENEADUBKI-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=C(C(=O)O)C=1)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 382.11237
• Monoisotopic Mass: 382.11226684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3